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Introduction

Spironolactone is a synthetic steroidal aldosterone antagonist used as a potassium-sparing
diuretic. It is extensively metabolized in the body to several active metabolites, which contribute
significantly to its therapeutic effects. Accurate and reliable quantification of spironolactone and
its primary metabolites, such as canrenone and 7a-thiomethylspironolactone, is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical
formulations.

This document provides detailed application notes and protocols for the analytical
guantification of spironolactone and its key metabolites using high-performance liquid
chromatography (HPLC) with UV detection and liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Metabolic Pathway of Spironolactone

Spironolactone undergoes extensive metabolism, and no unchanged drug is found in the urine.
[1] The metabolites can be broadly categorized into two groups: those where the sulfur moiety
is removed and those where it is retained.[1] Canrenone is a major active metabolite in which
the thioacetate group is removed.[1][2] Other significant active metabolites retain the sulfur
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atom, such as 7a-thiomethylspironolactone (TMS) and 63-hydroxy-7a-thiomethylspironolactone
(HTMS).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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